Cas no 130750-42-4 (Thieno[2,3-d]pyrimidine-2,4-diamine)

• Product Name: Thieno[2,3-d]pyrimidine-2,4-diamine
• CAS No: 130750-42-4
• MF: C₆H₆N₄S
• MW: 166.203638553619
• CID: 1226706
• PubChem ID: 14642747
• Update Time: 2025-04-20

Thieno[2,3-d]pyrimidine-2,4-diamine Chemical and Physical Properties

Names and Identifiers

• Thieno[2,3-d]pyrimidine-2,4-diamine
• LogP
• 130750-42-4
• DB-346465
• SCHEMBL2369026
• 2,4-Diaminothieno[2,3-d]pyrimidine
• Wei

• Inchi： 1S/C6H6N4S/c7-4-3-1-2-11-5(3)10-6(8)9-4/h1-2H,(H4,7,8,9,10)
• InChI Key： WWNLEICCMKSWQV-UHFFFAOYSA-N
• SMILES： S1C=CC2=C(N)N=C(N)N=C12

Computed Properties

• Exact Mass: 166.03148
• Monoisotopic Mass: 166.03131738g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 106Ų

Experimental Properties

• PSA: 77.82